N-[2-(butyrylamino)phenyl]-4-fluorobenzamide

• IUPAC Name: N-[2-(butanoylamino)phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C17H17FN2O2/c1-2-5-16(21)19-14-6-3-4-7-15(14)20-17(22)12-8-10-13(18)11-9-12/h3-4,6-11H,2,5H2,1H3,(H,19,21)(H,20,22)
• InChI Key: IAGXIJJCPORBNF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

N-[2-(butyrylamino)phenyl]-4-fluorobenzamide, commonly known as BFA, is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. BFA is a small molecule inhibitor that is widely used in biochemical and physiological research to study the mechanism of action of various proteins and enzymes.

Mechanism of Action

BFA acts by binding to the ADP-ribosylation factor (ARF) protein, which is involved in the regulation of vesicular transport between the endoplasmic reticulum and the Golgi apparatus. BFA binding to ARF leads to the inhibition of vesicular transport and the disruption of Golgi-associated proteins.
Biochemical and Physiological Effects:
BFA has been shown to have various biochemical and physiological effects, including the inhibition of protein secretion, glycosylation, and cell division. BFA has also been shown to induce apoptosis in cancer cells by disrupting the Golgi apparatus.

Advantages and Limitations for Lab Experiments

BFA has several advantages in lab experiments, including its specificity for Golgi-associated proteins and its ability to induce apoptosis in cancer cells. However, BFA also has limitations, including its potential toxicity and the need for specialized equipment and expertise in organic chemistry for its synthesis.

Future Directions

There are several future directions for research involving BFA, including the development of more potent and specific inhibitors of Golgi-associated proteins, the identification of new targets for BFA, and the investigation of the potential therapeutic applications of BFA in the treatment of cancer and other diseases.
In conclusion, BFA is a small molecule inhibitor that has various applications in scientific research, particularly in the study of Golgi-associated proteins. Despite its limitations, BFA has significant potential for future research and the development of new therapies for various diseases.

Synthesis Methods

BFA can be synthesized using various methods, including the reaction of 4-fluorobenzoic acid with butyryl chloride and 2-aminophenyl, followed by purification using chromatography techniques. The synthesis of BFA requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

BFA is a potent inhibitor of Golgi-associated proteins and is widely used in scientific research to study the mechanism of action of these proteins. BFA has been shown to inhibit the transport of proteins from the endoplasmic reticulum to the Golgi apparatus, leading to the disruption of cellular processes such as protein secretion and glycosylation.